Cas no 868969-33-9 (methyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate)

• Product Name: methyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• CAS No: 868969-33-9
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 6458952
• PubChem ID: 16798827
• Update Time: 2025-07-02

methyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate
• 868969-33-9
• F1835-0345
• AKOS024612854
• methyl 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]propanoate
• methyl 2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}propanoate
• HMS1655A03
• methyl 2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate
• SR-01000016325-1
• SR-01000016325

• Inchi： 1S/C14H13N5O2S/c1-9(14(20)21-2)22-12-6-5-11-16-17-13(19(11)18-12)10-4-3-7-15-8-10/h3-9H,1-2H3
• InChI Key： MKWPTILCYUURSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on methyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}propanoate

Comprehensive Analysis of Methyl 2-{3-(Pyridin-3-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-ylsulfanyl}Propanoate (CAS No. 868969-33-9)

The compound methyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoate (CAS No. 868969-33-9) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This heterocyclic derivative combines a pyridine ring with a 1,2,4-triazolo[4,3-b]pyridazine core, linked via a sulfur-containing propanoate ester. Such structural features make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In the context of current research trends, scientists are increasingly exploring sulfanyl-containing compounds like this molecule for their bioactivity. The presence of the triazolopyridazine scaffold is noteworthy, as similar structures have shown antimicrobial, anti-inflammatory, and anticancer properties in preclinical studies. Researchers are particularly interested in how the methyl propanoate side chain influences the compound's solubility and bioavailability, which are critical factors in drug development.

The synthesis of CAS 868969-33-9 typically involves multi-step organic reactions, including cyclization and esterification processes. Recent publications highlight improved synthetic routes that enhance yield and purity, addressing one of the key challenges in scaling up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation.

From an industrial perspective, there is growing demand for specialty chemicals with novel modes of action. The pyridyl-triazolopyridazine framework present in this molecule could offer advantages in crop protection formulations, where resistance management is a major concern. Companies are investing in structure-activity relationship (SAR) studies to optimize its potential as a lead compound.

Environmental and regulatory aspects of 868969-33-9 are also under scrutiny. With increasing focus on green chemistry, researchers are evaluating biodegradable alternatives to traditional synthetic intermediates. The hydrolytic stability of the ester linkage in this compound makes it an interesting subject for environmental fate studies, particularly in aqueous systems.

In computational chemistry, molecular docking simulations suggest that methyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoate may interact with various biological targets. These in silico predictions guide medicinal chemists in designing analogs with improved selectivity and potency. The compound's logP value and other physicochemical parameters are frequently discussed in QSAR (Quantitative Structure-Activity Relationship) modeling forums.

Supply chain considerations for CAS 868969-33-9 reflect broader trends in fine chemical distribution. Manufacturers are adopting just-in-time production models to minimize inventory costs while maintaining consistent quality. Analytical certificates (CoA) for this material typically specify ≥95% purity, with stringent controls on residual solvents and heavy metals.

Future research directions may explore the compound's potential in photopharmacology, where light-sensitive derivatives could enable spatiotemporal control of biological activity. The triazolopyridazine core's electronic properties make it suitable for developing photoswitchable molecules, an emerging area in precision medicine.

For researchers working with this compound, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment (PPE) and proper ventilation are recommended when handling methyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoate in solid or solution form.

The patent landscape surrounding 868969-33-9 reveals active intellectual property development, particularly in combination therapies and formulation technologies. Pharmaceutical companies are investigating its potential as a kinase inhibitor scaffold, with several patent applications published in recent years covering novel derivatives and crystalline forms.

Academic interest in this compound continues to grow, with research groups publishing on its structure-activity relationships and potential therapeutic applications. The compound's unique combination of hydrogen bond acceptors and lipophilic moieties makes it particularly interesting for medicinal chemistry programs targeting challenging biological targets.